Benzenamine, acetate

Benzenamine acetate (CAS 542-14-3), commonly known as aniline acetate, is the acetate salt of aniline. It is primarily procured as a high-purity chromogenic reagent for the colorimetric detection of furfural and pentoses, and as a stable, buffered intermediate in organic synthesis. By combining the reactive amine functionality of aniline with the weak acidity of acetic acid, this compound offers a stable, solid-state alternative to liquid aniline (melting point ~87°C) . Its inherent pH-buffering capacity makes it uniquely suited for sensitive analytical assays—such as transformer fluid diagnostics—and controlled condensation reactions where strong acids or free bases would trigger undesired side reactions or rapid degradation [1].

Substituting aniline acetate with free aniline or stronger salts like aniline hydrochloride compromises both analytical precision and synthetic yield. Free aniline is highly volatile, prone to rapid atmospheric oxidation, and lacks the necessary acidity to drive specific condensation reactions without external catalysts [2]. Conversely, substituting with aniline hydrochloride introduces strong acidity that can cause rapid fading of chromogenic complexes in furfural assays and trigger unwanted hydrolysis in sensitive substrates[1]. The acetate counterion specifically provides a buffered environment that stabilizes intermediate complexes, ensuring reproducible colorimetric readouts and clean synthetic conversions that stronger acids or unbuffered bases cannot replicate [1][2].

Chromogenic Stability in Furfural Detection

In the quantitative colorimetric determination of furfural (a key marker for transformer fluid degradation), aniline acetate significantly outperforms aniline hydrochloride. Studies demonstrate that aniline acetate in a buffered acetic acid matrix achieves maximum color extinction stability for 75 to 105 minutes, whereas solutions utilizing aniline hydrochloride exhibit rapid color fading and lower overall absorbance [1]. This optimal pH control provided by the acetate salt enables a highly sensitive limit of detection (LOD) down to 0.1 ppm [2].

Essential for quality control laboratories procuring reagents for transformer oil testing, ensuring reproducible absorbance readings without rapid signal decay.

Buffered Stability in Amide Synthesis

When synthesizing acetanilide or related amides, utilizing aniline acetate as the reactive intermediate provides superior reaction control compared to neutralizing aniline hydrochloride with strong bases like sodium hydroxide to yield free aniline. The formation of aniline acetate creates a buffered, weakly acidic environment that prevents the rapid re-protonation and oxidative degradation typical of free aniline [1]. This controlled pH environment directly translates to higher crude yields and minimizes the formation of dark, oxidized byproducts that complicate downstream purification [1].

Improves batch yield and reduces purification costs for bulk pharmaceutical and chemical intermediate manufacturing.

Reduced Volatility and Storage Stability

Free aniline is a highly toxic, volatile liquid that rapidly darkens upon exposure to air and light due to oxidation, complicating long-term storage and requiring strict engineering controls. In contrast, aniline acetate (CAS 542-14-3) is a solid salt at room temperature (melting point 87°C) with significantly lower vapor pressure . This physical state transformation mitigates the inhalation hazards associated with free aniline vapors and provides superior resistance to atmospheric oxidation, ensuring a longer shelf life and consistent molarity for standardized reagent preparations.

Drastically lowers environmental health and safety (EHS) compliance burdens and reduces material waste from oxidized, degraded stock.

Transformer Fluid Diagnostics

Used as the primary chromogenic reagent for detecting furfural (a degradation marker of cellulose insulation) in power transformers, where its extended color stability ensures accurate UV-Vis quantification down to 0.1 ppm [1].

Carbohydrate and Pentose Analysis

Ideal for the classic aniline acetate test in food and agricultural science, reliably differentiating pentoses from hexoses without the rapid signal decay associated with hydrochloride salts [2].

Pharmaceutical Intermediate Synthesis

Procured as a stable, oxidation-resistant precursor for the synthesis of acetanilide and other functionalized amides, where its buffered nature prevents side reactions and improves overall batch purity [3].